Cas no 57928-72-0 (3-(Phenoxymethyl)benzonitrile)
3-(Phenoxymethyl)benzonitrile structure
Product Name:3-(Phenoxymethyl)benzonitrile
CAS No:57928-72-0
MF:C14H11NO
MW:209.243243455887
MDL:MFCD09025918
CID:947745
PubChem ID:12222180
Update Time:2025-04-19
3-(Phenoxymethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Phenoxymethyl)benzonitrile
- 3-phenoxymethyl-benzonitrile
- MS-22551
- 57928-72-0
- AKOS000182421
- CCCLIXBSUZNVSN-UHFFFAOYSA-N
- MFCD09025918
- SCHEMBL1248693
- DB-293750
- DTXSID10481144
-
- MDL： MFCD09025918
- Inchi： 1S/C14H11NO/c15-10-12-5-4-6-13(9-12)11-16-14-7-2-1-3-8-14/h1-9H,11H2
- InChI Key： CCCLIXBSUZNVSN-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 209.08400
- Monoisotopic Mass: 209.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 3.13728
3-(Phenoxymethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P322740-10mg |
3-(phenoxymethyl)benzonitrile |
57928-72-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P322740-50mg |
3-(phenoxymethyl)benzonitrile |
57928-72-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P322740-100mg |
3-(phenoxymethyl)benzonitrile |
57928-72-0 | 100mg |
$ 95.00 | 2022-06-03 | ||
| abcr | AB225275-1 g |
3-(Phenoxymethyl)benzonitrile, 95%; . |
57928-72-0 | 95% | 1g |
€126.40 | 2023-04-27 | |
| abcr | AB225275-1g |
3-(Phenoxymethyl)benzonitrile, 95%; . |
57928-72-0 | 95% | 1g |
€137.00 | 2025-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651319-1g |
3-(Phenoxymethyl)benzonitrile |
57928-72-0 | 98% | 1g |
￥793.00 | 2024-05-08 |
3-(Phenoxymethyl)benzonitrile Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
57928-72-0 (3-(Phenoxymethyl)benzonitrile) Related Products
- 168971-54-8(2-(Phenoxymethyl)benzonitrile)
- 61147-43-1(3-(Benzyloxy)benzonitrile)
- 52805-36-4(4-(Benzyloxy)benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
